Cas no 71783-98-7 (p-Bromobenzhydryl 2-Chloroethyl Ether)

• Product Name: p-Bromobenzhydryl 2-Chloroethyl Ether
• CAS No: 71783-98-7
• MF: C₁₅H₁₄BrClO
• MW: 325.628062725067
• CID: 2085451
• Update Time: 2025-05-22

p-Bromobenzhydryl 2-Chloroethyl Ether Chemical and Physical Properties

Names and Identifiers

• p-Bromobenzhydryl 2-Chloroethyl Ether
• CID 131667562

• Inchi： 1S/C15H14BrClO/c16-14-8-6-13(7-9-14)15(18-11-10-17)12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key： MYEKQAWCNLJISB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)OCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 9.2

Additional information on p-Bromobenzhydryl 2-Chloroethyl Ether

P-Bromobenzhydryl 2-Chloroethyl Ether: A Comprehensive Overview

P-Bromobenzhydryl 2-Chloroethyl Ether, also known by its CAS number 71783-98-7, is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is a derivative of benzhydryl ether, with a bromine atom attached to the para position of the benzene ring and a 2-chloroethyl group as the ether substituent. The combination of these functional groups makes it a versatile molecule with intriguing reactivity and selectivity.

The structure of P-Bromobenzhydryl 2-Chloroethyl Ether is characterized by its aromatic benzene ring, which serves as the central framework. The para-substituted bromine atom introduces electronic effects that can influence the reactivity of the molecule, particularly in substitution reactions. The 2-chloroethyl ether group adds another layer of functionality, as it contains both an ether linkage and a chlorinated alkyl chain. This dual functionality makes the compound a valuable precursor in various synthetic pathways, especially in the construction of complex organic molecules.

Recent studies have highlighted the role of P-Bromobenzhydryl 2-Chloroethyl Ether in modern organic synthesis. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, such as pharmaceutical agents and agrochemicals. The bromine atom in the para position provides an excellent leaving group, enabling nucleophilic substitution reactions under mild conditions. This property has been exploited in the development of novel drug delivery systems and advanced materials.

In addition to its synthetic applications, P-Bromobenzhydryl 2-Chloroethyl Ether has been studied for its potential in catalytic processes. The ether group can act as a coordinating ligand, facilitating metal-catalyzed transformations. Recent advancements in transition metal catalysis have demonstrated that this compound can serve as a versatile ligand in cross-coupling reactions, such as Suzuki-Miyaura couplings and Heck reactions. These reactions are pivotal in constructing biologically relevant molecules with high precision.

The synthesis of P-Bromobenzhydryl 2-Chloroethyl Ether typically involves multi-step procedures that emphasize functional group compatibility and stereochemical control. One common approach involves the bromination of benzhydryl ether derivatives followed by alkylation to introduce the chloroethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality standards for downstream applications.

From an analytical perspective, P-Bromobenzhydryl 2-Chloroethyl Ether has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its structural arrangement. These analyses are critical for verifying the compound's identity and ensuring its reliability in research and industrial settings.

In conclusion, P-Bromobenzhydryl 2-Chloroethyl Ether stands out as a valuable compound with diverse applications across organic chemistry. Its unique combination of functional groups and reactivity makes it an indispensable tool for synthesizing complex molecules and advancing chemical research. As new discoveries emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of organic synthesis and materials science.